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Compound of Interest

Compound Name: 4-(1H-imidazol-2-yl)benzoic Acid

Cat. No.: B012500

Introduction

4-(1H-imidazol-2-yl)benzoic acid is a versatile heterocyclic compound that has garnered
significant interest within the scientific community. Its unique molecular architecture, featuring a
benzoic acid moiety attached to an imidazole ring, bestows upon it a desirable combination of
properties, making it a valuable building block in various fields of chemical research and
development. This guide provides a comprehensive overview of its chemical identity,
properties, synthesis, and key applications, with a focus on providing practical insights for
researchers, scientists, and drug development professionals.

Nomenclature and Identification

o Chemical Name: 4-(1H-imidazol-2-yl)benzoic Acid

CAS Number: 108035-45-6[1][2][3][4]

Alternative CAS Number: 210962-27-9 (for its hydrochloride salt)[5][6]

Molecular Formula: C10HsN202[1][3]

Molecular Weight: 188.19 g/mol [1][3]

Chemical Structure
Physicochemical Properties
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The physical and chemical properties of 4-(1H-imidazol-2-yl)benzoic acid are crucial for its
handling, storage, and application in various chemical reactions.

Property Value Source
Appearance Beige solid [3]
Purity 297% [1]
Storage Conditions 0-8 °C [3]
Solubility Soluble in organic solvents [3]

Synthesis and Mechanism

A common and efficient method for the synthesis of 4-(1H-imidazol-2-yl)benzoic acid involves
the condensation of 4-formylbenzoic acid with glyoxal in the presence of ammonium hydroxide.

[2]

Experimental Protocol

e To a stirred solution of ammonium hydroxide (9 mL), slowly add 4-formylbenzoic acid (2.00
g, 12.3 mmol).

 To this mixture, add glyoxal (2.86 mL, 20.0 mmol) dropwise.

» Allow the reaction mixture to stir at room temperature for 16 hours.

e Upon completion of the reaction, adjust the pH of the mixture to 5 using a 1N HCI solution.
e Remove the solvent by rotary evaporation.

e The resulting residue is then ground for 30 minutes.

e The milled product is dissolved in water (20 mL), and the solid is collected by filtration to
yield 4-(1H-imidazol-2-yl)benzoic acid as a white solid.

Reaction Mechanism

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b012500?utm_src=pdf-body
https://www.chemimpex.com/products/20157
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=70882
https://www.chemimpex.com/products/20157
https://www.chemimpex.com/products/20157
https://www.benchchem.com/product/b012500?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB21010431.htm?N=India
https://www.benchchem.com/product/b012500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis proceeds via a multicomponent reaction. The ammonium hydroxide provides the
ammonia which, along with glyoxal and 4-formylbenzoic acid, participates in a series of
condensation reactions to form the imidazole ring. The acidic workup ensures the protonation
of the carboxylic acid group.

Synthesis Workflow Diagram

Stirring (16h, RT)

4-(1H-imidazol-2-yl)benzoic Aci

Click to download full resolution via product page
Caption: Synthesis workflow for 4-(1H-imidazol-2-yl)benzoic acid.

Spectral Analysis and Characterization

While a comprehensive public database of spectra for 4-(1H-imidazol-2-yl)benzoic acid is not
readily available, characterization is typically performed using standard analytical techniques.
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Technique

Expected Observations

1H NMR

Signals corresponding to the protons on the
benzoic acid and imidazole rings. The chemical
shifts and coupling patterns would be
characteristic of the disubstituted benzene ring

and the imidazole protons.

13C NMR

Resonances for the carboxyl carbon, the

carbons of the benzene and imidazole rings.

IR Spectroscopy

Characteristic absorption bands for the O-H
stretch of the carboxylic acid, the C=0 stretch of
the carboxyl group, C-H stretches of the
aromatic rings, and C=N and C=C stretches of

the imidazole and benzene rings.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound (188.19 m/z).

[2]

Applications in Research and Development

4-(1H-imidazol-2-yl)benzoic acid is a versatile building block with applications spanning

several areas of chemical and pharmaceutical research.[3]

e Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a variety

of biologically active molecules.[3] Its structure is a key component in the development of

enzyme inhibitors and receptor binding agents.[3]

o Catalysis: The imidazole moiety can act as a ligand, making this compound useful in the

development of catalysts for organic synthesis.[3]

o Materials Science: It is employed in the creation of advanced materials, including metal-

organic frameworks (MOFs) and polymers, where its structural features can be leveraged to

achieve desired properties.[3][7]
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e Biochemical Research: This compound is utilized in studies of enzyme inhibition and
receptor binding, aiding in the understanding of metabolic pathways and the identification of
potential therapeutic targets.[3]

Interrelation of Properties and Applications

4-(1H-imidazol-2-yl)benzoic Acid
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Caption: Relationship between the structural features and applications.

Safety and Handling

Based on available Safety Data Sheets (SDS), 4-(1H-imidazol-2-yl)benzoic acid and its
analogs are associated with certain hazards.

o Hazard Statements: May be harmful if swallowed, cause skin irritation, and cause serious
eye irritation.[8][9] May also cause respiratory irritation.[10]
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e Precautionary Statements: It is recommended to wash hands thoroughly after handling, wear
protective gloves, clothing, and eye/face protection. Avoid breathing dust and use only in a
well-ventilated area.

o First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[2] If on
skin, wash with plenty of soap and water. If inhaled, move the person to fresh air. If
swallowed, rinse mouth.[8] In all cases of concern, seek medical advice.

Conclusion

4-(1H-imidazol-2-yl)benzoic acid is a compound of significant scientific interest, underscored
by its utility in a broad range of applications, from the development of new pharmaceuticals to
the creation of advanced materials. Its straightforward synthesis and versatile chemical nature
make it an invaluable tool for researchers. A thorough understanding of its properties,
synthesis, and safe handling is paramount for unlocking its full potential in scientific innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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